Cas no 69425-74-7 ((3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate)

(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate is a steroidal derivative characterized by its unique structural features, including a 3β-acetoxy group, a 22E-double bond, and a 24-keto functionality. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the synthesis of biologically active steroids. The presence of both hydroxyl and keto groups offers versatility for further chemical modifications, while the acetate moiety enhances stability and solubility in organic solvents. Its well-defined structure makes it suitable for research applications, particularly in the study of steroidal pathways and the development of novel therapeutic agents. The compound is typically handled under controlled conditions to preserve its integrity.

(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate structure

69425-74-7 structure

Product Name:(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate

CAS No:69425-74-7

MF:C₂₉H₄₄O₄

MW:456.657269477844

CID:1062977

PubChem ID:131668334

Update Time:2025-05-28

(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate Chemical and Physical Properties

Names and Identifiers

- (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate
- (3beta,22E)-3-(Acetyloxy)-25-hydroxy-cholesta-5,22-dien-24-one
- (3beta,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate
- 69425-74-7
- [(3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R)-6-Hydroxy-6-methyl-5-oxohept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- Inchi： 1S/C29H44O4/c1-18(7-12-26(31)27(3,4)32)23-10-11-24-22-9-8-20-17-21(33-19(2)30)13-15-28(20,5)25(22)14-16-29(23,24)6/h7-8,12,18,21-25,32H,9-11,13-17H2,1-6H3/b12-7+/t18-,21+,22+,23-,24+,25+,28+,29-/m1/s1
- InChI Key： YTDIMFKVPJVRIN-CHYKGQGKSA-N
- SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/C(C(C)(C)O)=O)C)CC[C@H]21

Computed Properties

Exact Mass: 456.32395988g/mol
Monoisotopic Mass: 456.32395988g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 854
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 63.6Å²

(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D452445-5mg	(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate	69425-74-7		5mg	$201.00	2023-05-18
TRC	D452445-50mg	(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate	69425-74-7		50mg	$1596.00	2023-05-18

(3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate

Research Brief on (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate (CAS: 69425-74-7): Recent Advances and Applications

The compound (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate (CAS: 69425-74-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of steroidal derivatives with anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate serves as a precursor for the development of novel glucocorticoid receptor modulators, which show promise in treating autoimmune diseases with reduced side effects compared to traditional steroids.

In terms of synthetic methodology, advancements have been made in the efficient production of this compound. A team at the University of Cambridge recently reported a biocatalytic approach using engineered cytochrome P450 enzymes to achieve stereoselective hydroxylation at the C-25 position, significantly improving yield and purity (Nature Catalysis, 2023). This breakthrough addresses previous challenges in the large-scale synthesis of this steroidal intermediate.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM analysis revealed that derivatives of (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate can selectively bind to the ligand-binding domain of nuclear receptors, modulating their transcriptional activity (Cell Chemical Biology, 2023). This finding opens new avenues for designing targeted therapies with improved specificity.

Pharmacokinetic studies have also progressed, with recent data showing that the acetylated form (3-Acetate) demonstrates enhanced metabolic stability compared to its free alcohol counterpart. This property makes it particularly valuable for oral drug formulations, as evidenced by preclinical studies showing improved bioavailability in rodent models (European Journal of Pharmaceutical Sciences, 2023).

Emerging applications extend beyond traditional therapeutic areas. A 2024 study in ACS Chemical Biology reported that (3β,22E)-3,25-Dihydroxy-cholesta-5,22-dien-24-one 3-Acetate derivatives can function as chemical probes for studying cholesterol trafficking pathways, providing new tools for investigating metabolic disorders such as Niemann-Pick disease.

While significant progress has been made, challenges remain in optimizing the therapeutic index of compounds derived from this scaffold. Current research efforts are focused on structure-activity relationship studies to reduce potential off-target effects while maintaining desired pharmacological activities. The compound's versatility continues to make it a valuable asset in medicinal chemistry pipelines across multiple therapeutic areas.